molecular formula C11H18O B8605655 2,5,5-Trimethylocta-1,6,7-trien-4-ol

2,5,5-Trimethylocta-1,6,7-trien-4-ol

Cat. No.: B8605655
M. Wt: 166.26 g/mol
InChI Key: MCRZSRFMYYQGOO-UHFFFAOYSA-N
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Description

2,5,5-Trimethylocta-1,6,7-trien-4-ol is a useful research compound. Its molecular formula is C11H18O and its molecular weight is 166.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H18O

Molecular Weight

166.26 g/mol

InChI

InChI=1S/C11H18O/c1-6-7-11(4,5)10(12)8-9(2)3/h7,10,12H,1-2,8H2,3-5H3

InChI Key

MCRZSRFMYYQGOO-UHFFFAOYSA-N

Canonical SMILES

CC(=C)CC(C(C)(C)C=C=C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 ml of absolute ether were added to 7.29 g (0.30 mole) of dry Mg, the mixture was cooled to 15±1° C., and 27.19 g (0.30 mole) freshly distilled β-methylallyl chloride were added. The mixture was stirred over night at the same temperature. The white suspension was cooled to 0° C., and 11.03 g (0.10 mole) 1a in 150 ml absolute ether were added dropwise during 1 hour. The mixture was stirred at 0° C. for 4 hours (reaction monitored on GC). 37 ml of saturated NH4Cl solution were added with vigorous stirring. The solution was decanted from the magnesium salts which were washed several times with ether. The combined ether phases were dried (MgSO4). Distillation gave 14.22 g (91%) 2a, b.p. 60°-1° C./1.5 mm Hg.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
11.03 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
37 mL
Type
reactant
Reaction Step Three
[Compound]
Name
Mg
Quantity
7.29 g
Type
reactant
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Four
Name
Yield
91%

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